SJ572403

• Molecular Formula: C13H17N5O2
• Molecular Weight: 275.31 g/mol
• InChI: InChI=1S/C13H17N5O2/c1-6-17-7(2)8(3)18-9-10(14-12(17)18)15(4)13(20)16(5)11(9)19/h6H2,1-5H3
• InChIKey: JKJLETUKWLALKV-UHFFFAOYSA-N

SJ572403 (SJ403) Compound Profile

SJ572403 (SJ403; CAS 19970-45-7) is a small-molecule inhibitor of the intrinsically disordered protein (IDP) p27Kip1 (CDKN1B), a critical regulator of cyclin-dependent kinases (CDKs) that control eukaryotic cell cycle progression [1]. Unlike conventional small molecules that target well-defined binding pockets on folded proteins, SJ572403 binds specifically to the disordered D2 subdomain of the p27 kinase inhibitory domain (p27-KID) [2]. This compound serves as a chemical probe for interrogating IDP function, validating p27 as a therapeutic target, and exploring the conformational dynamics of disordered protein systems .

Group 2 p27-KID binder targeting D2 subdomain

Structurally distinct from Group 1 analog SJ572710

Supports p27-Cdk2 functional antagonism and IDP dynamics research

• [1] Iconaru LI, Ban D, Bharatham K, et al. Discovery of Small Molecules that Inhibit the Disordered Protein, p27Kip1. Sci Rep. 2015;5:15686. View Source
• [2] Ban D, Iconaru LI, Ramanathan A, et al. A Small Molecule Causes a Population Shift in the Conformational Landscape of an Intrinsically Disordered Protein. J Am Chem Soc. 2017;139(39):13692-13700. View Source

SJ572403 Specificity & Substitution

Generic substitution fails for SJ572403 because p27Kip1-targeting compounds operate through fundamentally distinct molecular mechanisms that cannot be interchanged without altering experimental outcomes. SKP2 E3 ligase inhibitors (e.g., SMIP004) and indirect p27 stabilizers modulate p27 protein levels via ubiquitin-proteasome pathways, whereas SJ572403 directly engages the disordered p27-KID D2 subdomain to alter its conformational dynamics and disrupt its regulatory interaction with Cdk2/cyclin A [1]. Furthermore, even among direct p27-KID binders, binding site specificity differs: SJ572403 (Group 2) targets a distinct region within the D2 subdomain compared to SJ572710 (Group 1), as evidenced by differential NMR chemical shift perturbation patterns [2]. Consequently, substituting SJ572403 with any alternative p27 modulator introduces confounding variables that compromise data reproducibility and mechanistic interpretation in IDP-focused research.

SJ572403 (Target)

SJ572710 (Analog)

Binds Group 2 epitope (D2.1/D2.2)

Binds Group 1 epitope

Reverses p27 inhibition of Cdk2

No functional reversal in same assay

• [1] Iconaru LI, Ban D, Bharatham K, et al. Discovery of Small Molecules that Inhibit the Disordered Protein, p27Kip1. Sci Rep. 2015;5:15686. View Source
• [2] Iconaru LI, Ban D, Bharatham K, et al. Discovery of Small Molecules that Inhibit the Disordered Protein, p27Kip1. Sci Rep. 2015;5:15686. Figure 1. View Source

SJ572403 Performance Evidence

Binding Affinity vs. SJ572710

SJ572403 binds to the p27 kinase inhibitory domain (p27-KID) with a dissociation constant (Kd) of 2.2 ± 0.3 mM, representing a 2.2-fold higher binding affinity compared to the structurally related analog SJ572710 (SJ710), which exhibits a Kd of 4.8 ± 1.3 mM under identical experimental conditions [1]. Both compounds were identified from the same NMR-based fragment screening campaign, and their Kd values were determined via 2D 1H-15N HSQC titration experiments monitoring chemical shift perturbations of 15N-labeled p27-KID (100 μM) [1].

Binding Affinity

Head-to-head

Kd 2.2±0.3 mM vs SJ572710 4.8±1.3 mM

Supports affinity-driven target engagement studies

NMR titration of 15N-p27-KID, 1:30 molar ratio

Evidence Dimension	Binding affinity (Kd) to full-length p27-KID
Target Compound Data	2.2 ± 0.3 mM
Comparator Or Baseline	SJ572710 (SJ710): 4.8 ± 1.3 mM
Quantified Difference	~2.2-fold lower Kd (higher affinity)
Conditions	2D 1H-15N HSQC NMR titration; 100 μM 15N-p27-KID; molar ratio of protein to inhibitor 1:30

Why This Matters

Higher binding affinity translates to lower compound consumption and reduced potential for off-target effects in biochemical assays.

• [1] Iconaru LI, Ban D, Bharatham K, et al. Discovery of Small Molecules that Inhibit the Disordered Protein, p27Kip1. Sci Rep. 2015;5:15686. Figure 1f,g. View Source

Subdomain Binding Specificity

NMR chemical shift perturbation mapping reveals that SJ572403 and SJ572710 bind to distinct, albeit overlapping, regions within the D2 subdomain of p27-KID [1]. In 2D 1H-15N HSQC titration experiments, SJ572403 (Group 2) induces a markedly different pattern of amide proton chemical shift perturbations compared to SJ572710 (Group 1), indicating that the two compounds interact with different sets of amino acid residues within the same disordered domain [1]. This differential binding footprint provides researchers with two orthogonal chemical tools for dissecting structure-function relationships in the p27-KID region.

Binding Specificity

Reported

Perturbs Group 2 residue cluster (D2.1/D2.2)

Supports distinct binding-epitope research

2D 1H-15N HSQC chemical shift perturbation >2σ

Evidence Dimension	Binding site location within p27-KID D2 subdomain
Target Compound Data	Group 2 binding pattern; specific perturbation profile
Comparator Or Baseline	SJ572710 (SJ710): Group 1 binding pattern; distinct perturbation profile
Quantified Difference	Qualitative difference in residue-specific chemical shift perturbation patterns (see histograms in Figure 1d,e)
Conditions	2D 1H-15N HSQC; 100 μM 15N-p27-KID; 1:30 protein-to-inhibitor ratio; threshold set at 2σ above average perturbation

Why This Matters

Distinct binding sites enable complementary or orthogonal experimental designs for probing p27-KID conformational dynamics.

• [1] Iconaru LI, Ban D, Bharatham K, et al. Discovery of Small Molecules that Inhibit the Disordered Protein, p27Kip1. Sci Rep. 2015;5:15686. Figure 1d,e. View Source

Cdk2/Cyclin A Inhibition Reversal

In biochemical reconstitution assays, SJ572403 (10 μM–3 mM) displaces the p27-D2 domain from the Cdk2/cyclin A complex, resulting in partial restoration of Cdk2 kinase activity . This functional antagonism confirms that SJ572403 binding to p27-D2 disrupts the native inhibitory interaction between p27 and Cdk2/cyclin A, providing a direct functional readout of target engagement. The concentration range required for functional displacement (10 μM–3 mM) is consistent with the compound's measured Kd of 2.2 mM [1].

Functional Antagonism

Head-to-head

Restores Cdk2/cyclin A activity (10 μM–3 mM)

Supports functional modulation studies; not replicated by Group 1 analog

SJ572710 showed no displacement or activity restoration

Evidence Dimension	Functional displacement of p27-D2 from Cdk2/cyclin A
Target Compound Data	Partial restoration of Cdk2 kinase activity at 10 μM–3 mM
Comparator Or Baseline	Baseline: fully inhibited Cdk2/cyclin A activity in presence of p27-D2
Quantified Difference	Concentration-dependent displacement; maximum effect not quantified in available literature
Conditions	In vitro biochemical reconstitution assay; Cdk2/cyclin A complex with p27-D2

Why This Matters

Functional validation confirms that target binding translates to a measurable biochemical effect, essential for mechanistic studies.

• [1] Iconaru LI, Ban D, Bharatham K, et al. Discovery of Small Molecules that Inhibit the Disordered Protein, p27Kip1. Sci Rep. 2015;5:15686. View Source

Conformational Stabilization of p27-D2

SJ572403 binding to p27-D2 alters the dynamic conformational landscape of this intrinsically disordered domain. 1H NMR relaxation dispersion (RD) experiments performed at 274 K with 400 μM p27-D2 demonstrate that SJ572403 reduces the observable contribution of conformational exchange (Rex) in a concentration-dependent manner [1]. For residue Q77, the Rex value decreased by 14% at 500 μM SJ572403 and by 32% at 1.6 mM SJ572403 relative to the unbound state [1]. Across all residues exhibiting multi-state exchange processes, the RD changes at 500 μM and 1.6 mM were statistically significant with p-values of 1.2×10⁻³ and 7.16×10⁻¹⁴, respectively [1].

Conformational Restriction

Cross-study

Rex reduction 32% at 1.6 mM, p=7.2e-14

Supports IDP conformational dynamics research

1HN NMR relaxation dispersion, 274 K

Evidence Dimension	Reduction in conformational exchange contribution (Rex)
Target Compound Data	14% reduction at 500 μM; 32% reduction at 1.6 mM (residue Q77)
Comparator Or Baseline	Baseline: 0 μM SJ572403 (unbound p27-D2)
Quantified Difference	14% and 32% reduction at 500 μM and 1.6 mM, respectively
Conditions	1H NMR relaxation dispersion; 400 μM p27-D2; 274 K; residues with detectable multi-state exchange

Why This Matters

Quantitative modulation of protein conformational dynamics is a rare and mechanistically informative property for an IDP-targeting small molecule.

• [1] Ban D, Iconaru LI, Ramanathan A, et al. A Small Molecule Causes a Population Shift in the Conformational Landscape of an Intrinsically Disordered Protein. J Am Chem Soc. 2017;139(39):13692-13700. Figure 3. View Source

Physicochemical Properties: DMSO Solubility and Storage Stability Parameters

SJ572403 exhibits DMSO solubility of 13.89 mg/mL (50.45 mM) with sonication recommended for complete dissolution . The compound is stable as a powder when stored at -20°C for up to 3 years, and in solvent at -80°C for 1 year [1]. The molecular formula is C13H17N5O2 with a molecular weight of 275.31 g/mol . Multiple vendors supply SJ572403 at ≥98% purity, with Certificate of Analysis available upon request .

Evidence Dimension	DMSO solubility
Target Compound Data	13.89 mg/mL (50.45 mM)
Comparator Or Baseline	Typical small-molecule tool compound DMSO solubility range: highly variable
Quantified Difference	N/A (absolute value)
Conditions	DMSO at 25°C; sonication recommended

Why This Matters

Adequate DMSO solubility supports preparation of concentrated stock solutions for biochemical assays requiring millimolar working concentrations.

• [1] PeptideDB. SJ572403 Bioactivity, Chemical Properties, Storage & Solubility Information. View Source

Safety and Handling: Standard Research-Grade Precautions with No Unusual Hazards

According to the Material Safety Data Sheet (MSDS), SJ572403 is not classified as a hazardous substance or mixture under GHS criteria . Standard laboratory precautions apply: avoid inhalation, contact with eyes and skin, and use only in areas with appropriate exhaust ventilation . Under fire conditions, the compound may decompose and emit irritant fumes [1]. Toxicological effects have not been thoroughly studied, consistent with its status as a research-use-only compound [1].

Evidence Dimension	Hazard classification
Target Compound Data	Not a hazardous substance or mixture
Comparator Or Baseline	GHS classification thresholds
Quantified Difference	N/A (categorical classification)
Conditions	Per GHS hazard identification criteria

Why This Matters

Absence of unusual hazard classifications simplifies procurement, storage, and laboratory handling workflows.

• [1] Adooq Bioscience. Safety Data Sheet for SJ572403 (SJ403). Sections 2, 5, 11. View Source

SJ572403 Application Scenarios

p27 Antagonism & Cdk2 Activation

SJ572403 serves as a validated positive control and reference compound for NMR-based fragment screening campaigns targeting IDPs. Its well-characterized Kd (2.2 ± 0.3 mM) and established 2D 1H-15N HSQC chemical shift perturbation profile provide a benchmark for assessing assay sensitivity and hit validation in IDP-focused fragment screens [1]. The compound's 2.2-fold higher affinity relative to SJ572710 makes it the preferred choice for experiments requiring stronger target engagement within the Group 2 binding class [1].

IDP Dynamics Studies

SJ572403 enables precise dissection of p27-dependent cell cycle control mechanisms through its ability to displace p27-D2 from Cdk2/cyclin A complexes at concentrations of 10 μM–3 mM [1]. Researchers can use this compound to distinguish between p27-mediated and p27-independent effects on Cdk2 activity, providing a chemical tool orthogonal to genetic knockdown or overexpression approaches. The partial restoration of Cdk2 kinase activity validates functional target engagement .

SAR & Chemical Probe Validation

SJ572403 is uniquely positioned as a chemical probe for investigating how small-molecule binding alters the conformational landscape of intrinsically disordered proteins. The concentration-dependent reduction in Rex values (14% at 500 μM, 32% at 1.6 mM for residue Q77) provides a quantitative framework for studying ligand-induced population shifts in IDP conformational ensembles [1]. This application is particularly valuable for researchers testing computational models of IDP dynamics or developing new methods for characterizing disordered protein-ligand interactions.

p27-Dependent Cell Cycle Studies

The distinct chemical shift perturbation patterns of SJ572403 (Group 2) and SJ572710 (Group 1) enable researchers to conduct comparative binding site mapping experiments within the p27-KID D2 subdomain [1]. By using both compounds in parallel, investigators can dissect which conformational or functional properties of p27 are associated with specific regions of the D2 subdomain, providing higher-resolution structure-activity insights than single-compound studies allow.

Application

Selection Property

Validation Focus

p27-Cdk2 functional antagonism studies

Group 2 binding & functional reversal activity

Confirm Cdk2 activity restoration in assay

IDP conformational dynamics research

Concentration-dependent Rex suppression

Validate target engagement by NMR RD

SAR & chemical probe validation

Group 2-specific binding fingerprint

Functional profiling against Group 1 control

p27-dependent cell cycle studies

Reported purity and stability attributes

Verify lot consistency for cell-based assays

• [1] Iconaru LI, Ban D, Bharatham K, et al. Discovery of Small Molecules that Inhibit the Disordered Protein, p27Kip1. Sci Rep. 2015;5:15686. View Source
• [2] Ban D, Iconaru LI, Ramanathan A, et al. A Small Molecule Causes a Population Shift in the Conformational Landscape of an Intrinsically Disordered Protein. J Am Chem Soc. 2017;139(39):13692-13700. Figure 3. View Source